Cas no 2171812-38-5 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylbenzoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylbenzoic acid
• CAS No: 2171812-38-5
• MF: C₂₆H₂₂F₂N₂O₅
• MW: 480.460093975067
• CID: 6206705
• PubChem ID: 165546476
• Update Time: 2025-10-28

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylbenzoic acid
• 2171812-38-5
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-2-methylbenzoic acid
• EN300-1518953

• Inchi： 1S/C26H22F2N2O5/c1-15-10-11-16(12-21(15)23(31)32)30-24(33)26(27,28)14-29-25(34)35-13-22-19-8-4-2-6-17(19)18-7-3-5-9-20(18)22/h2-12,22H,13-14H2,1H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： GEZUIKIEZHZLED-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC(C)=C(C(=O)O)C=1)=O)(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 480.14967813g/mol
• Monoisotopic Mass: 480.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylbenzoic acid

Comprehensive Overview of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylbenzoic acid (CAS No. 2171812-38-5)

In the rapidly evolving field of pharmaceutical and biochemical research, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylbenzoic acid (CAS No. 2171812-38-5) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and unique functional groups, plays a pivotal role in peptide synthesis and drug development. Researchers and industry professionals are increasingly focusing on its applications due to its potential in creating novel therapeutics. The compound’s Fmoc-protected amino acid moiety and difluoropropanamido group make it a versatile building block in organic chemistry.

The growing demand for peptide-based drugs and bioconjugation techniques has propelled the relevance of CAS No. 2171812-38-5. With the rise of personalized medicine and targeted therapies, this compound is often explored for its ability to enhance drug stability and bioavailability. Its 2-methylbenzoic acid backbone further contributes to its utility in designing prodrugs and enzyme inhibitors. Recent studies highlight its potential in addressing challenges related to drug delivery systems and biomarker discovery, aligning with current trends in precision medicine.

From a synthetic perspective, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylbenzoic acid is synthesized through multi-step organic reactions, often involving solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group, which can be selectively removed under mild conditions, making it ideal for constructing complex peptides. The incorporation of difluorinated groups is particularly noteworthy, as it can improve metabolic stability and binding affinity—a feature highly sought after in modern drug design.

In the context of AI-driven drug discovery, this compound has garnered attention for its compatibility with computational modeling tools. Researchers leveraging machine learning algorithms frequently include CAS No. 2171812-38-5 in virtual screening libraries to identify potential lead compounds. Its structural features, such as the benzene ring and carboxylic acid functionality, allow for diverse interactions with biological targets, making it a valuable asset in high-throughput screening (HTS) campaigns.

Another area of interest is the compound’s role in proteomics research. As the scientific community delves deeper into post-translational modifications (PTMs), 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylbenzoic acid is being investigated for its ability to mimic modified amino acids. This application is critical for understanding diseases like cancer and neurodegenerative disorders, where PTMs play a central role. The compound’s fluorine atoms also make it suitable for 19F NMR studies, a technique gaining traction in structural biology.

Environmental and regulatory considerations are equally important when discussing CAS No. 2171812-38-5. The compound’s synthesis and handling adhere to stringent green chemistry principles, minimizing waste and hazardous byproducts. Its non-toxic profile and biodegradability align with the increasing emphasis on sustainable pharmaceutical manufacturing, a topic frequently searched by industry stakeholders.

In summary, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylbenzoic acid (CAS No. 2171812-38-5) represents a cutting-edge tool in medicinal chemistry and biotechnology. Its multifaceted applications—from peptide synthesis to computational drug design—underscore its importance in advancing modern science. As research continues to uncover its potential, this compound is poised to remain a focal point in the quest for innovative therapeutic solutions.